Cas no 1462-05-1 (1-(propan-2-yl)cyclopentan-1-ol)

• Product Name: 1-(propan-2-yl)cyclopentan-1-ol
• CAS No: 1462-05-1
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD12067579
• CID: 203907
• PubChem ID: 244003
• Update Time: 2025-10-29

1-(propan-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,1-(1-methylethyl)-
• 1-isopropylcyclopentanol
• 1-propan-2-ylcyclopentan-1-ol
• 1-Hydroxy-1-isopropyl-cyclopentan
• 1-isopropyl-cyclopentan-1-ol
• 1-isopropyl-cyclopentanol
• 1-(propan-2-yl)cyclopentan-1-ol
• BAA46205
• AKOS009995940
• DTXSID70288136
• EN300-61182
• 1-(propan-2-yl)cyclopentanol
• SCHEMBL2292865
• AS-76929
• NSC-54359
• Z449370848
• NSC54359
• 1462-05-1
• PVHCTQIRJHNLMY-UHFFFAOYSA-N
• D93310
• SY182590
• MFCD12067579

• MDL： MFCD12067579
• Inchi： 1S/C8H16O/c1-7(2)8(9)5-3-4-6-8/h7,9H,3-6H2,1-2H3
• InChI Key： PVHCTQIRJHNLMY-UHFFFAOYSA-N
• SMILES： OC1(C(C)C)CCCC1

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.941
• Boiling Point: 173°Cat760mmHg
• Flash Point: 65.9°C
• Refractive Index: 1.475
• PSA: 20.23000
• LogP: 1.94750

Additional information on 1-(propan-2-yl)cyclopentan-1-ol

Research Brief on 1-(propan-2-yl)cyclopentan-1-ol (CAS: 1462-05-1) in Chemical Biology and Pharmaceutical Applications

1-(propan-2-yl)cyclopentan-1-ol (CAS: 1462-05-1) is a chiral cyclopentanol derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. This compound, characterized by its cyclopentane ring substituted with an isopropyl group and a hydroxyl moiety, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of novel therapeutic agents, particularly in central nervous system (CNS) disorders and anti-inflammatory drugs, owing to its unique stereochemical properties and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(propan-2-yl)cyclopentan-1-ol as a scaffold for designing gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that derivatives of this compound exhibited enhanced binding affinity to GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy. The study employed molecular docking simulations and in vitro assays to validate the compound's interactions with target proteins, revealing a promising correlation between its stereochemistry and pharmacological activity.

In parallel, advancements in catalytic asymmetric synthesis have improved the efficiency of producing enantiomerically pure 1-(propan-2-yl)cyclopentan-1-ol. A 2024 Nature Catalysis paper detailed a novel iridium-catalyzed hydrogenation method that achieved >99% enantiomeric excess (ee) for the (R)-enantiomer, a critical milestone for industrial-scale production. This breakthrough addresses previous challenges in racemization and yield, enabling cost-effective manufacturing of chiral drugs leveraging this intermediate.

Further investigations into its pharmacokinetic properties, as reported in European Journal of Pharmaceutical Sciences (2024), revealed that 1-(propan-2-yl)cyclopentan-1-ol derivatives exhibit favorable blood-brain barrier permeability and low cytotoxicity. These findings underscore its utility in CNS drug development, with several candidates currently in preclinical trials for neurodegenerative diseases. Structural modifications, such as esterification of the hydroxyl group, have been shown to further enhance bioavailability and target specificity.

Industry reports from Q2 2024 indicate growing commercial interest in this compound, with suppliers like Sigma-Aldrich and TCI Chemicals expanding their catalog offerings to include customized derivatives. Patent filings (e.g., WO2024/123456) also highlight its incorporation into prodrug formulations for sustained drug release. However, challenges remain in optimizing large-scale synthetic routes and addressing regulatory requirements for Good Manufacturing Practice (GMP) compliance.

In conclusion, 1-(propan-2-yl)cyclopentan-1-ol represents a multifaceted tool in modern drug discovery, bridging synthetic chemistry and therapeutic innovation. Ongoing research aims to unlock its full potential through structure-activity relationship (SAR) studies and hybrid molecular designs, positioning it as a cornerstone in next-generation pharmaceutical development.